![molecular formula C11H15ClFNO2S B1367617 4-((4-Fluorophenyl)sulfonyl)piperidine hydrochloride CAS No. 105283-71-4](/img/structure/B1367617.png)
4-((4-Fluorophenyl)sulfonyl)piperidine hydrochloride
Overview
Description
“4-((4-Fluorophenyl)sulfonyl)piperidine hydrochloride” is an organic compound . It is used in research and development, and as a building block in organic synthesis .
Molecular Structure Analysis
The molecular formula of “this compound” is C11H14FNO2S . The structure includes a piperidine ring, which is a common feature in many biologically active compounds .Scientific Research Applications
Synthesis and Application in Carbohydrate Chemistry
4-((4-Fluorophenyl)sulfonyl)piperidine hydrochloride has been utilized in the synthesis of protected glycosyl donors in carbohydrate chemistry. The 2-[(4-fluorophenyl)sulfonyl]ethoxy carbonyl (Fsec) group, derived from this compound, is designed for the protection of hydroxyl groups. Its application includes protecting the unreactive 4-OH in a galactose building block, which is later used in the synthesis of 6-aminohexyl galabioside. This demonstrates its utility in complex carbohydrate synthesis (Spjut, Qian, & Elofsson, 2010).
Role in Inhibiting Tumor Necrosis Factor-α
In the realm of medicinal chemistry, derivatives of this compound have been synthesized as inhibitors of tumor necrosis factor-α (TACE) and matrix metalloproteinase (MMP). These derivatives show potential as selective TACE inhibitors, which is significant for therapeutic applications in diseases involving inflammation and cancer (Venkatesan et al., 2004).
Antibacterial Applications
Several acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores, synthesized from this compound, have been evaluated for their antibacterial potentials. These compounds, particularly those bearing a 2-methylphenyl group, demonstrated notable inhibitory growth activity against various bacterial strains, suggesting their potential as antibacterial agents (Iqbal et al., 2017).
Antioxidant and Anticholinesterase Activity
Compounds synthesized from this compound have been evaluated for their antioxidant and anticholinesterase activity. These compounds exhibit significant activity, particularly in lipid peroxidation inhibition and scavenging assays, indicating their potential in treating oxidative stress-related conditions (Karaman et al., 2016).
Antimicrobial Activity in Agriculture
Derivatives of 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine, synthesized from this compound, have shown antimicrobial activity against pathogens of tomato plants. Their structure-activity evaluation suggests the potential for use in agricultural pest control (Vinaya et al., 2009).
Properties
IUPAC Name |
4-(4-fluorophenyl)sulfonylpiperidine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14FNO2S.ClH/c12-9-1-3-10(4-2-9)16(14,15)11-5-7-13-8-6-11;/h1-4,11,13H,5-8H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRQFGDDCDPPOBT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1S(=O)(=O)C2=CC=C(C=C2)F.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15ClFNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.76 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.